2-[5-(4-Cyanophenyl)furan-2-yl]acetic acid

• Molecular Formula: C13H9NO3
• Molecular Weight: 227.21 g/mol
• IUPAC Name: 2-[5-(4-cyanophenyl)furan-2-yl]acetic acid
• InChI: InChI=1S/C13H9NO3/c14-8-9-1-3-10(4-2-9)12-6-5-11(17-12)7-13(15)16/h1-6H,7H2,(H,15,16)
• InChI Key: JSNNRICJCWPFMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC=C(O2)CC(=O)O

Description

2-[5-(4-Cyanophenyl)furan-2-yl]acetic acid is an organic compound with the molecular formula C₁₃H₉NO₃ It is characterized by the presence of a furan ring substituted with a cyanophenyl group and an acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(4-Cyanophenyl)furan-2-yl]acetic acid typically involves the following steps:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the cyanophenyl group: This step often involves a Suzuki-Miyaura coupling reaction, where a boronic acid derivative of the cyanophenyl group is coupled with a halogenated furan derivative in the presence of a palladium catalyst.

Acetic acid moiety addition:

Industrial Production Methods

Industrial production of this compound may involve large-scale application of the above synthetic routes, with optimization for yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[5-(4-Cyanophenyl)furan-2-yl]acetic acid undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones under the influence of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The cyanophenyl group can be reduced to an aminophenyl group using reducing agents like lithium aluminum hydride.

Substitution: The acetic acid moiety can participate in esterification reactions with alcohols in the presence of acid catalysts.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium for coupling reactions, acids for esterification.

Major Products

Oxidation: Formation of furanones.

Reduction: Formation of aminophenyl derivatives.

Substitution: Formation of esters and amides.

Scientific Research Applications

2-[5-(4-Cyanophenyl)furan-2-yl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of functional polymers.

Mechanism of Action

The mechanism of action of 2-[5-(4-Cyanophenyl)furan-2-yl]acetic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in various biological processes.

Pathways: It can modulate signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Methyl 5-(4-cyanophenyl)furan-2-carboxylate: Similar structure but with a methyl ester group instead of an acetic acid moiety.

5-(4-Cyanophenyl)furan-2-carboxylic acid: Lacks the acetic acid group, making it less versatile in certain reactions.

Uniqueness

2-[5-(4-Cyanophenyl)furan-2-yl]acetic acid is unique due to its combination of a furan ring, cyanophenyl group, and acetic acid moiety, which provides a versatile platform for various chemical modifications and applications .